Cas no 176379-18-3 (Benzamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydroxy-)

Benzamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydroxy- structure
176379-18-3 structure
Product Name:Benzamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydroxy-
CAS No:176379-18-3
MF:C18H16N4O5
MW:368.343443870544
CID:112340
PubChem ID:45118894
Update Time:2025-04-18

Benzamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydroxy-
    • Benzamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydro...
    • N-(4-amino-1-methyl-2,6-dioxo-3-phenylpyrimidin-5-yl)-3,4-dihydroxybenzamide
    • Benzamide, N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydroxy-
    • 176379-18-3
    • N-(6-Amino-3-methyl-2,4-dioxo-1-phenyl-1,2,3,4-tetrahydropyrimidin-5-yl)-3,4-dihydroxybenzamide
    • DTXSID50668831
    • Inchi: 1S/C18H16N4O5/c1-21-17(26)14(20-16(25)10-7-8-12(23)13(24)9-10)15(19)22(18(21)27)11-5-3-2-4-6-11/h2-9,23-24H,19H2,1H3,(H,20,25)
    • InChI Key: BIUTUYYUSCGNIR-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C(=C(N)N1C1C=CC=CC=1)NC(C1C=CC(=C(C=1)O)O)=O)=O

Computed Properties

  • Exact Mass: 368.11218
  • Monoisotopic Mass: 368.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 658
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 136A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 136.2
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